5-Formyl Uracil
5-Formyl Uracil
5-formyluracil is a pyrimidone resulting from the formal oxidation of the alcoholic hydroxy group of 5-hydroxymethyluracil to the corresponding aldehyde. It is a major one-electron photooxidation product of thymine in oligodeoxynucleotides. It has a role as a human metabolite and a mutagen. It is a pyrimidone, an aldehyde and a nucleobase analogue. It derives from a 5-hydroxymethyluracil and a thymine.
Brand Name:
Vulcanchem
CAS No.:
1195-08-0
VCID:
VC0014596
InChI:
InChI=1S/C5H4N2O3/c8-2-3-1-6-5(10)7-4(3)9/h1-2H,(H2,6,7,9,10)
SMILES:
C1=C(C(=O)NC(=O)N1)C=O
Molecular Formula:
C5H4N2O3
Molecular Weight:
140.1 g/mol
5-Formyl Uracil
CAS No.: 1195-08-0
Reference Standards
VCID: VC0014596
Molecular Formula: C5H4N2O3
Molecular Weight: 140.1 g/mol
| CAS No. | 1195-08-0 |
|---|---|
| Product Name | 5-Formyl Uracil |
| Molecular Formula | C5H4N2O3 |
| Molecular Weight | 140.1 g/mol |
| IUPAC Name | 2,4-dioxo-1H-pyrimidine-5-carbaldehyde |
| Standard InChI | InChI=1S/C5H4N2O3/c8-2-3-1-6-5(10)7-4(3)9/h1-2H,(H2,6,7,9,10) |
| Standard InChIKey | OHAMXGZMZZWRCA-UHFFFAOYSA-N |
| SMILES | C1=C(C(=O)NC(=O)N1)C=O |
| Canonical SMILES | C1=C(C(=O)NC(=O)N1)C=O |
| Description | 5-formyluracil is a pyrimidone resulting from the formal oxidation of the alcoholic hydroxy group of 5-hydroxymethyluracil to the corresponding aldehyde. It is a major one-electron photooxidation product of thymine in oligodeoxynucleotides. It has a role as a human metabolite and a mutagen. It is a pyrimidone, an aldehyde and a nucleobase analogue. It derives from a 5-hydroxymethyluracil and a thymine. |
| Synonyms | 1,2,3,4-Tetrahydro-2,4-dioxo-5-pyrimidinecarboxaldehyde; 2,4-Dioxo-1,2,3,4-tetrahydropyrimidine-5-carboxaldehyde; Immureg; NSC 197200; NSC 241524; |
| PubChem Compound | 304590 |
| Last Modified | Nov 11 2021 |
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